Cas no 1889-01-6 (Acetyl chloride, 2,2'-[1,4-phenylenebis(oxy)]bis-)

• Product Name: Acetyl chloride, 2,2'-[1,4-phenylenebis(oxy)]bis-
• CAS No: 1889-01-6
• MF: C₁₀H₈Cl₂O₄
• MW: 263.07412147522
• CID: 1380188
• PubChem ID: 10825412
• Update Time: 2025-04-20

Acetyl chloride, 2,2'-[1,4-phenylenebis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Acetyl chloride, 2,2'-[1,4-phenylenebis(oxy)]bis-
• 2-[4-(2-chloro-2-oxoethoxy)phenoxy]acetyl chloride
• SCHEMBL2117441
• 1,4-phenylenedioxy diacetyl chloride
• DTXSID90445466
• 2,2'-(1,4-Phenylenebis(oxy))diacetyl chloride
• 1889-01-6

• Inchi： 1S/C10H8Cl2O4/c11-9(13)5-15-7-1-2-8(4-3-7)16-6-10(12)14/h1-4H,5-6H2
• InChI Key： FUWCOOOJEXYFSD-UHFFFAOYSA-N
• SMILES： ClC(COC1C=CC(=CC=1)OCC(=O)Cl)=O

Computed Properties

• Exact Mass: 44.02622
• Monoisotopic Mass: 261.9799641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 17.07